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Compound of Interest

Compound Name: 6-Chloro-3-iodopyridin-2-ol

Cat. No.: B1398703 Get Quote

6-Chloro-3-iodopyridin-2-ol is a halogenated pyridinol derivative that serves as a highly

versatile and valuable building block in modern organic synthesis. For professionals in drug

discovery and agrochemical research, its strategic importance cannot be overstated. The

pyridine core is a prevalent scaffold in numerous biologically active molecules, and the

differential reactivity of the chloro and iodo substituents provides a powerful tool for

regioselective functionalization.[1] The chlorine and iodine atoms act as excellent leaving

groups and reactive handles, enabling a wide array of cross-coupling reactions and

nucleophilic substitutions essential for constructing complex molecular architectures.[1] This

guide provides a comprehensive overview of the critical safety and handling protocols required

to work with this compound, ensuring both personal safety and experimental integrity.

Identifier Value

Chemical Name 6-Chloro-3-iodopyridin-2-ol

Synonyms
6-chloro-2-iodopyridin-3-ol, 6-Chloro-2-iodo-3-

hydroxypyridine[2][3][4]

CAS Number 188057-26-3[2][4][5]

Molecular Formula C₅H₃ClINO[2][6]

Molecular Weight 255.44 g/mol [2]

Appearance Light yellow solid powder[7]

Melting Point 93 - 96 °C[7]
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Section 2: Hazard Identification & Risk Assessment
A thorough understanding of the inherent hazards of 6-Chloro-3-iodopyridin-2-ol is
fundamental to its safe handling. The primary risks associated with this compound are irritation

to the skin, eyes, and respiratory system. The following table summarizes its classification

under the Globally Harmonized System (GHS).

GHS Pictogram Hazard Class Hazard Statement

Skin Corrosion/Irritation,

Category 2

H315: Causes skin irritation[3]

[4][5]

Serious Eye Damage/Eye

Irritation, Category 2

H319: Causes serious eye

irritation[3][4][5]

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation),

Category 3

H335: May cause respiratory

irritation[3][4][5]

Acute Toxicity, Oral, Category

4 (Potential)
H302: Harmful if swallowed[4]

Causality of Hazards for the Researcher:

Dermal & Ocular Irritation: As a solid powder, fine particles can easily come into contact with

skin or eyes, leading to irritation. The chemical's interaction with moisture on these surfaces

can cause localized inflammatory responses.

Respiratory Irritation: Inhalation of the fine dust can irritate the mucous membranes of the

respiratory tract, leading to coughing and discomfort.[3][5] This underscores the critical

importance of handling the solid form within a certified chemical fume hood.

Section 3: Engineering Controls & Personal
Protective Equipment (PPE) - The First Line of
Defense
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The hierarchy of controls in chemical safety prioritizes engineering solutions over personal

protective equipment. PPE should be considered the final barrier between the researcher and

the chemical hazard.[8]

Engineering Controls Protocol
Effective engineering controls are non-negotiable when handling 6-Chloro-3-iodopyridin-2-ol.

Work Area Designation: All weighing and transfer operations involving the solid compound

must be performed within a certified chemical fume hood to control dust and vapors.[9]

Ventilation Verification: Before commencing work, verify that the fume hood is functioning

correctly, with an audible alarm system for airflow failure.

Emergency Equipment Access: Ensure that a fully functional emergency eyewash station

and safety shower are unobstructed and readily accessible near the workstation.[5][7]

Personal Protective Equipment (PPE) Protocol
The correct selection and use of PPE provide a critical layer of protection.

Eye and Face Protection: Wear ANSI Z87.1-certified chemical safety goggles at all times.[7]

[9] For procedures with a heightened risk of splashing, a face shield should be worn over the

goggles.[8][9]

Hand Protection: Chemically resistant gloves are mandatory.[10] Nitrile gloves are suitable

for incidental contact. Always inspect gloves for tears or punctures before use and change

them immediately if contamination is suspected.[9]

Body Protection: A standard laboratory coat must be worn and fully buttoned to protect the

skin.[7][9]

Respiratory Protection: All handling of the solid should occur in a fume hood.[9] In the rare

event a fume hood is unavailable or during a large spill cleanup, a NIOSH-approved

respirator with appropriate cartridges for organic vapors and particulates is required.[9][11]
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Section 4: Standard Operating Procedures (SOP) for
Safe Handling
Adherence to validated protocols is essential for mitigating risks.

Protocol 4.1: Weighing and Transfer of Solid Compound
Preparation: Set up all necessary equipment (spatulas, weigh boats, glassware) within the

chemical fume hood before introducing the compound.

Aliquotting: Gently scoop the powder from the reagent bottle. Avoid any actions that could

generate dust, such as tapping or shaking the spatula.

Transfer: Carefully transfer the weighed solid into the reaction vessel. If any material is

spilled within the hood, it should be cleaned immediately following the spill management

protocol.

Closure: Securely close the reagent bottle immediately after use to prevent absorption of

moisture and exposure to light.

Protocol 4.2: Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][7][12]

Security: The compound should be stored in a locked cabinet or an area accessible only to

authorized personnel.[2][5]

Environmental Conditions: The compound is light-sensitive.[5][13] Store in a dark place or in

an amber vial. A storage temperature of 2-8°C is recommended to ensure long-term stability.

[14]

Section 5: Emergency Response & Spill
Management
Rapid and correct response to an exposure or spill is critical.

First Aid Measures
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Exposure Route Immediate Action

Inhalation

Move the person to fresh air at once. If

breathing is difficult, administer oxygen. Seek

immediate medical attention if symptoms

persist.[5][7][15]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of soap

and water for at least 15 minutes. If skin

irritation occurs, seek medical advice.[5][7][15]

Eye Contact

Rinse cautiously and immediately with water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[5][7][15]

Ingestion

Rinse mouth thoroughly with water. Do NOT

induce vomiting. Call a POISON CENTER or

doctor immediately if you feel unwell.[3][7]

Spill Management Workflow
The following workflow outlines the logical steps for responding to a chemical spill.
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Spill Detected

Alert Personnel & Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Contain the Spill
(Use inert absorbent material like vermiculite or sand)

Collect Spilled Material

Place Waste in a Labeled, Sealed Container

Decontaminate the Area

Dispose of Waste via Approved Channels

Report the Incident

Click to download full resolution via product page

Caption: Workflow for managing a chemical spill.
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Protocol 5.3: Decontamination & Disposal
Containment: For a solid spill, carefully sweep up the material and place it into a suitable,

labeled container for disposal. Avoid generating dust.[13] For a solution, cover with an inert

absorbent material (e.g., vermiculite, sand), allow it to absorb, and then scoop the mixture

into a waste container.[12]

Cleaning: Wash the spill area with soap and water.

Disposal: All contaminated materials, including gloves and absorbents, must be placed in a

sealed, properly labeled hazardous waste container.[7] Dispose of the waste through an

approved environmental disposal service, following all local and national regulations.[5][7]

Section 6: Chemical Reactivity & Stability
Stability: The compound is stable under recommended storage conditions but is sensitive to

light.[5][7][13]

Conditions to Avoid: Avoid direct sunlight, excessive heat, and incompatible materials.[7][13]

Incompatible Materials: Avoid contact with strong oxidizing agents.[7]

Hazardous Decomposition Products: Thermal decomposition may produce hazardous gases

and vapors, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), hydrogen chloride,

and hydrogen iodide.[5][7][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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